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Compound of Interest

Compound Name: 4-Methylcyclohexanone oxime

CAS No.: 4994-13-2

Cat. No.: B1267576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Methylcyclohexanone oxime, a versatile synthetic intermediate. Due to the limited availability

of experimentally verified high-resolution spectral data for this specific compound in publicly

accessible literature, this guide presents a combination of predicted data, key mass

spectrometry information, and, for comparative purposes, experimental data of the closely

related cyclohexanone oxime. Detailed experimental protocols for the acquisition of such

spectroscopic data are also provided.

Chemical Structure and Properties
4-Methylcyclohexanone oxime (C₇H₁₃NO) is a derivative of 4-methylcyclohexanone, formed

through a condensation reaction with hydroxylamine.[1] The presence of the C=N double bond

in the oxime functional group allows for the existence of E/Z isomers. The methyl group at the

4-position influences the compound's reactivity and spectroscopic properties.

Molecular Weight: 127.18 g/mol [2][3] Exact Mass: 127.099714038 Da[2]
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Spectroscopic Data
The following sections present the available and predicted spectroscopic data for 4-
Methylcyclohexanone oxime. For a practical reference, experimental data for cyclohexanone

oxime is also included.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy

Experimentally verified high-resolution ¹H NMR data for 4-Methylcyclohexanone oxime is not

widely published.[1] However, the expected chemical shifts can be predicted based on the

structure and comparison with similar compounds. The cyclohexane ring protons are expected

to appear as complex multiplets. The protons on the carbons alpha to the C=N bond (positions

2 and 6) would be the most deshielded of the ring protons. The methyl group at the C4 position

is anticipated to be a doublet, and the oxime hydroxyl proton typically appears as a broad

singlet with a chemical shift that is highly dependent on solvent and concentration.[1]

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Methylcyclohexanone Oxime

Protons
Predicted Chemical Shift
(ppm)

Multiplicity

Cyclohexane Ring Protons 1.50 - 2.60 Multiplet

Protons at C2 and C6 2.20 - 2.60 Multiplet

Methyl Protons at C4 0.90 - 1.10 Doublet

Proton at C4 Multiplet Multiplet

Oxime OH 8.0 - 11.0 Broad Singlet

For comparison, the experimental ¹H NMR data for cyclohexanone oxime is provided below.

Table 2: Experimental ¹H NMR Data for Cyclohexanone Oxime[1]
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Protons Chemical Shift (ppm) Multiplicity

Ring Protons 2.54 - 2.49 m

Ring Protons 2.30 - 2.10 m

Ring Protons 1.80 - 1.60 m

¹³C NMR Spectroscopy

Specific experimental ¹³C NMR data for 4-Methylcyclohexanone oxime is not readily

available in published literature. For comparative purposes, the experimental ¹³C NMR data for

cyclohexanone oxime is presented.

Table 3: Experimental ¹³C NMR Data for Cyclohexanone Oxime[1]

Carbon Chemical Shift (ppm)

C=N 161

Ring CH₂ 32.3

Ring CH₂ 27.0

Ring CH₂ 25.9

Ring CH₂ 25.7

Ring CH₂ 24.6

Infrared (IR) Spectroscopy
The FT-IR spectrum of 4-Methylcyclohexanone oxime is expected to show characteristic

absorption bands for its functional groups.[1]

Table 4: Predicted IR Absorption Bands for 4-Methylcyclohexanone Oxime[1]
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Functional Group
Predicted Absorption
Range (cm⁻¹)

Vibration

O-H (oxime) 3100 - 3600 Stretching (broad)

C-H (alkane) 2850 - 3000 Stretching

C=N (oxime) ~1650 Stretching

N-O ~930 Stretching

For comparison, the experimental IR data for cyclohexanone oxime is provided below.

Table 5: Experimental IR Data for Cyclohexanone Oxime (liquid film)[1]

Functional Group Absorption (cm⁻¹) Vibration

O-H 3188 Stretching

C-H 2932, 2860 Stretching

C=N 1664 Stretching

Mass Spectrometry (MS)
The mass spectrum of 4-Methylcyclohexanone oxime would show a molecular ion peak

corresponding to its molecular weight. High-resolution mass spectrometry (HRMS) provides the

exact mass. Predicted m/z values for common adducts are also available.[4]

Table 6: Mass Spectrometry Data for 4-Methylcyclohexanone Oxime
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Parameter Value

Molecular Weight 127.18[2][3]

Exact Mass 127.099714038[2]

Predicted [M+H]⁺ 128.10700[4]

Predicted [M+Na]⁺ 150.08894[4]

Predicted [M-H]⁻ 126.09244[4]

Predicted [M]⁺ 127.09917[4]

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a solid

organic compound like 4-Methylcyclohexanone oxime.

NMR Spectroscopy
Sample Preparation:

Weigh approximately 5-10 mg of the solid sample.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃,

DMSO-d₆) in an NMR tube.

Ensure the sample is fully dissolved. If necessary, gently warm the solution or use

sonication.

¹H NMR Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.
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Acquire the ¹H NMR spectrum using a standard pulse sequence. Key parameters include the

spectral width, number of scans, and relaxation delay.

¹³C NMR Acquisition:

Following ¹H NMR acquisition, switch the spectrometer to the ¹³C channel.

Use a standard proton-decoupled pulse sequence to acquire the ¹³C NMR spectrum. This

results in a spectrum where each unique carbon appears as a singlet.

A larger number of scans is typically required for ¹³C NMR due to the low natural abundance

of the ¹³C isotope.

FT-IR Spectroscopy
Sample Preparation (Thin Solid Film):

Dissolve a small amount of the solid sample in a volatile solvent (e.g., dichloromethane or

acetone).

Place a drop of the solution onto a salt plate (e.g., KBr or NaCl).

Allow the solvent to evaporate, leaving a thin film of the solid sample on the plate.

Data Acquisition:

Place the salt plate in the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the clean, empty sample holder.

Acquire the sample spectrum. The instrument software will automatically ratio the sample

spectrum against the background spectrum to produce the final absorbance or transmittance

spectrum.

Mass Spectrometry
Sample Preparation:
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Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) to a

concentration of approximately 1 mg/mL.

Further dilute the stock solution as needed for the specific mass spectrometer and ionization

technique being used.

Data Acquisition (e.g., using Electrospray Ionization - ESI):

Introduce the sample solution into the mass spectrometer's ion source via direct infusion or

through a liquid chromatography (LC) system.

Apply appropriate ESI conditions (e.g., capillary voltage, nebulizing gas pressure, drying gas

flow rate, and temperature) to generate gas-phase ions.

Acquire the mass spectrum over a desired m/z range.

Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a

synthesized organic compound like 4-Methylcyclohexanone oxime.
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Caption: Workflow for the synthesis and spectroscopic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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